Cas no 2229272-49-3 (4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine)

• Product Name: 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine
• CAS No: 2229272-49-3
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6092710
• PubChem ID: 165697483
• Update Time: 2025-06-08

4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine
• 4-[1-(3-methoxy-1,2-oxazol-5-yl)ethyl]piperidine
• EN300-1729871
• 2229272-49-3

• Inchi： 1S/C11H18N2O2/c1-8(9-3-5-12-6-4-9)10-7-11(14-2)13-15-10/h7-9,12H,3-6H2,1-2H3
• InChI Key： GERLFFLGOUNUDK-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine

Professional Introduction to Compound with CAS No. 2229272-49-3 and Product Name: 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine

The compound with the CAS number 2229272-49-3 and the product name 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a piperidine ring and an oxazole moiety in its molecular structure suggests a high degree of versatility, which is often exploited in the design of novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating piperidine and oxazole scaffolds. These structures are known for their ability to modulate various biological pathways, making them valuable candidates for developing drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The specific substitution pattern in 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine, particularly the methoxy group on the oxazole ring, further enhances its potential as a pharmacophore.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been subjects of extensive research. The introduction of functional groups such as the ethylpiperidine side chain not only influences the compound's solubility and bioavailability but also plays a crucial role in its interactions with biological targets. This has led to a growing interest in exploring derivatives of this compound for their pharmacological properties.

One of the most compelling aspects of 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine is its potential application in treating neurological disorders. Piperidine derivatives are well-documented for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The oxazole ring, on the other hand, has been shown to enhance binding affinity to certain receptors, making this compound a promising candidate for drugs targeting conditions such as depression, anxiety, and Parkinson's disease.

Moreover, the methoxy group on the oxazole ring introduces a level of metabolic stability that is often desirable in drug candidates. This modification helps prevent rapid degradation by metabolic enzymes, thereby increasing the compound's half-life and therapeutic efficacy. Such features are critical in the development of long-term treatments that require consistent absorption and distribution within the body.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several key receptors involved in neurological function. These interactions are not only specific but also exhibit high affinity, suggesting that this molecule could be developed into a potent therapeutic agent.

The synthesis of 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process typically begins with the preparation of key intermediates such as 3-methoxyoxazole and piperidine derivatives. These intermediates are then coupled using advanced coupling techniques like Buchwald-Hartwig coupling or other transition metal-catalyzed reactions to form the final product.

Quality control and analytical characterization are essential steps in ensuring the purity and consistency of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify its structure and confirm its chemical integrity. These analytical methods provide critical data that supports its use in further research and development.

The potential applications of 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine extend beyond neurological disorders. Preliminary studies suggest that it may also have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to modulate inflammatory pathways is an area that warrants further investigation.

In conclusion, 4-1-(3-methoxy-1,2-oxazol-5-yl)ethylpiperidine represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Its synthesis, characterization, and ongoing research highlight its importance as a lead compound for developing novel therapeutic agents. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of today's most challenging medical conditions.